Cas no 37067-94-0 (1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI))

• Product Name: 1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI)
• CAS No: 37067-94-0
• MF: C₈H₆N₂
• MW: 130.146641254425
• CID: 296602
• PubChem ID: 45079144
• Update Time: 2025-04-19

1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI)
• Imidazole,4,5-diethynyl-1-methyl-
• 4,5-diethynyl-1-methyl-1H-imidazole
• DTXSID801293864
• 37067-94-0
• 4,5-diethynyl-1-methylimidazole

• Inchi： 1S/C8H6N2/c1-4-7-8(5-2)10(3)6-9-7/h1-2,6H,3H3
• InChI Key： ZXUANMKJOKFEEQ-UHFFFAOYSA-N
• SMILES： N1(C=NC(C#C)=C1C#C)C

Computed Properties

• Exact Mass: 130.05318
• Monoisotopic Mass: 130.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• PSA: 17.82